Cas no 1993316-30-5 (2H-Isoindole-2,4-dicarboxylic acid, 1,3-dihydro-, 2-(phenylmethyl) ester)

• Product Name: 2H-Isoindole-2,4-dicarboxylic acid, 1,3-dihydro-, 2-(phenylmethyl) ester
• CAS No: 1993316-30-5
• MF: C₁₇H₁₅NO₄
• MW: 297.305304765701
• CID: 5295682
• Update Time: 2025-06-11

2H-Isoindole-2,4-dicarboxylic acid, 1,3-dihydro-, 2-(phenylmethyl) ester Chemical and Physical Properties

Names and Identifiers

• 2-[(benzyloxy)carbonyl]-2,3-dihydro-1H-isoindole-4-carboxylic acid
• 2-Phenylmethoxycarbonyl-1,3-dihydroisoindole-4-carboxylic acid
• 2H-Isoindole-2,4-dicarboxylic acid, 1,3-dihydro-, 2-(phenylmethyl) ester

• Inchi： 1S/C17H15NO4/c19-16(20)14-8-4-7-13-9-18(10-15(13)14)17(21)22-11-12-5-2-1-3-6-12/h1-8H,9-11H2,(H,19,20)
• InChI Key： AAYBXWZDYKAGQE-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CC2C=CC=C(C(=O)O)C=2C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 419
• XLogP3: 2.2
• Topological Polar Surface Area: 66.8

Additional information on 2H-Isoindole-2,4-dicarboxylic acid, 1,3-dihydro-, 2-(phenylmethyl) ester

Research Brief on 2H-Isoindole-2,4-dicarboxylic acid, 1,3-dihydro-, 2-(phenylmethyl) ester (CAS: 1993316-30-5)

The compound 2H-Isoindole-2,4-dicarboxylic acid, 1,3-dihydro-, 2-(phenylmethyl) ester (CAS: 1993316-30-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique isoindole scaffold, exhibits potential applications in drug discovery and development, particularly in the design of novel therapeutic agents targeting various diseases. Recent studies have explored its synthetic pathways, physicochemical properties, and biological activities, shedding light on its promising role in medicinal chemistry.

One of the key areas of investigation has been the synthesis and optimization of this compound. Researchers have developed efficient synthetic routes to produce 2H-Isoindole-2,4-dicarboxylic acid derivatives with high yields and purity. The esterification of the phenylmethyl group at the 2-position has been particularly studied for its influence on the compound's stability and reactivity. These advancements in synthetic methodologies have facilitated further exploration of its pharmacological potential.

In terms of biological activity, preliminary studies suggest that 2H-Isoindole-2,4-dicarboxylic acid derivatives may exhibit inhibitory effects on specific enzymes involved in inflammatory and neurodegenerative pathways. For instance, recent in vitro assays have demonstrated its ability to modulate key signaling molecules, making it a candidate for the development of anti-inflammatory or neuroprotective agents. However, detailed mechanistic studies and in vivo evaluations are still required to fully elucidate its therapeutic potential.

Furthermore, the compound's physicochemical properties, such as solubility, lipophilicity, and metabolic stability, have been investigated to assess its drug-likeness. These studies are crucial for understanding its pharmacokinetic profile and optimizing its structure for better bioavailability. Computational modeling and structure-activity relationship (SAR) analyses have also been employed to predict its interactions with biological targets and guide further modifications.

Despite the promising findings, challenges remain in translating this compound into clinical applications. Issues such as toxicity, selectivity, and scalability of synthesis need to be addressed in future research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full potential of 2H-Isoindole-2,4-dicarboxylic acid derivatives in drug development.

In conclusion, the ongoing research on 2H-Isoindole-2,4-dicarboxylic acid, 1,3-dihydro-, 2-(phenylmethyl) ester (CAS: 1993316-30-5) highlights its significance as a versatile scaffold in medicinal chemistry. Continued exploration of its synthetic routes, biological activities, and drug-like properties will pave the way for its application in the development of novel therapeutics. This brief underscores the need for further interdisciplinary studies to fully realize its potential in addressing unmet medical needs.